Cas no 58522-40-0 (2H-Indazole, 5,6-dimethoxy-2-(2-phenylethyl)-)

2H-Indazole, 5,6-dimethoxy-2-(2-phenylethyl)- structure
58522-40-0 structure
Product Name:2H-Indazole, 5,6-dimethoxy-2-(2-phenylethyl)-
CAS No:58522-40-0
MF:C17H18N2O2
MW:282.337024211884
CID:341777
PubChem ID:21445374
Update Time:2025-04-19

2H-Indazole, 5,6-dimethoxy-2-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2H-Indazole, 5,6-dimethoxy-2-(2-phenylethyl)-
    • 5,6-dimethoxy-2-(2-phenylethyl)indazole
    • SCHEMBL11685966
    • 58522-40-0
    • 2h-indazole,5,6-dimethoxy-2-(2-phenylethyl)-
    • 5,6-Dimethoxy-2-(2-phenylethyl)-2H-indazole
    • DTXSID00614000
    • Inchi: 1S/C17H18N2O2/c1-20-16-10-14-12-19(18-15(14)11-17(16)21-2)9-8-13-6-4-3-5-7-13/h3-7,10-12H,8-9H2,1-2H3
    • InChI Key: HCMNANUFDQYXKC-UHFFFAOYSA-N
    • SMILES: O(C)C1C(=CC2C(C=1)=CN(CCC1C=CC=CC=1)N=2)OC

Computed Properties

  • Exact Mass: 282.13694
  • Monoisotopic Mass: 282.136827821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 36.3Ų

Experimental Properties

  • PSA: 36.28
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